tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate
Cat. No. B581990
Key on ui cas rn:
845894-03-3
M. Wt: 203.213
InChI Key: HPHVNLXMQXEDFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07868014B2
Procedure details
Cool down a suspension of Dess Martin periodinane (279 mg, 0.65 mmol) in dry dichloromethane (1 mL) under nitrogen with an ice bath and add a solution of trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylic acid tert-butyl ester (90 mg, 0.44 mmol) in dry dichloromethane (1 mL). Stir under nitrogen and allow to warm up to room temperature overnight. Add saturated aqueous sodium hydrogen carbonate, then saturated aqueous sodium thiosulfate and extract with dichloromethane. Combine the organic layers, wash with saturated aqueous sodium chloride, dry (magnesium sulfate) and concentrate to give 3-fluoro-4-oxopyrrolidine-1-carboxylic acid tert-butyl ester which may be used without further purification. Characteristic peaks in the NMR include the proton alpha to the fluorine atom (5.01, 1H, ddd, J=51.52, 7.54, 7.25 Hz).
Quantity
90 mg
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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CC(OI1(OC(C)=O)(OC(C)=O)OC(=O)C2C=CC=CC1=2)=O.[C:23]([O:27][C:28]([N:30]1[CH2:34][C@@H:33]([OH:35])[C@H:32]([F:36])[CH2:31]1)=[O:29])([CH3:26])([CH3:25])[CH3:24]>ClCCl>[C:23]([O:27][C:28]([N:30]1[CH2:34][C:33](=[O:35])[CH:32]([F:36])[CH2:31]1)=[O:29])([CH3:26])([CH3:24])[CH3:25]
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Inputs
Step One
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Name
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|
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Quantity
|
279 mg
|
|
Type
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reactant
|
|
Smiles
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CC(=O)OI1(C=2C=CC=CC2C(=O)O1)(OC(=O)C)OC(=O)C
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|
Name
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|
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Quantity
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1 mL
|
|
Type
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solvent
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Smiles
|
ClCCl
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Step Two
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Name
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|
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Quantity
|
90 mg
|
|
Type
|
reactant
|
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Smiles
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C(C)(C)(C)OC(=O)N1C[C@H]([C@@H](C1)O)F
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Name
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|
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Quantity
|
1 mL
|
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Type
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solvent
|
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
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Details
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Stir under nitrogen
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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Add saturated aqueous sodium hydrogen carbonate, then saturated aqueous sodium thiosulfate and extract with dichloromethane
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WASH
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Type
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WASH
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|
Details
|
wash with saturated aqueous sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dry (magnesium sulfate)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrate
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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C(C)(C)(C)OC(=O)N1CC(C(C1)=O)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
